2-Bromo-4-chloro-3-methoxypyridine
Cat. No. B8597941
M. Wt: 222.47 g/mol
InChI Key: HMHORABGJRLNEW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09403818B2
Procedure details
2-bromo-4-chloropyridin-3-ol (8.15 g, 39.1 mmol), potassium carbonate (10.5 g, 76 mmol) and iodomethane (3.65 ml, 58.6 mmol) were added to acetone (300 ml) and stirred for 18 h at room temperature under inert conditions. The reaction mixture was evaporated to dryness, dissolved in ethyl acetate (100 mL), filtered over silica gel and the filter washed with ethyl acetate (3×100 mL). The filtrate was evaporated to dryness to obtain crude product which was purified over silica gel using 0:1 to 1:0 ethyl acetate in heptane to obtain 2-bromo-4-chloro-3-methoxypyridine as a white crystalline solid (6.8 g, 78%).
Yield
78%
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[C:7]([OH:8])=[C:6]([Cl:9])[CH:5]=[CH:4][N:3]=1.[C:10](=O)([O-])[O-].[K+].[K+].IC>CC(C)=O>[Br:1][C:2]1[C:7]([O:8][CH3:10])=[C:6]([Cl:9])[CH:5]=[CH:4][N:3]=1 |f:1.2.3|
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Inputs
Step One
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Name
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|
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Quantity
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8.15 g
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Type
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reactant
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Smiles
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BrC1=NC=CC(=C1O)Cl
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Name
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Quantity
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10.5 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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Quantity
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3.65 mL
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Type
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reactant
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Smiles
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IC
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Name
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Quantity
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300 mL
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Type
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solvent
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Smiles
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CC(=O)C
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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stirred for 18 h at room temperature under inert conditions
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The reaction mixture was evaporated to dryness
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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dissolved in ethyl acetate (100 mL)
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FILTRATION
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Type
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FILTRATION
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Details
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filtered over silica gel
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WASH
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Type
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WASH
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Details
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the filter washed with ethyl acetate (3×100 mL)
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CUSTOM
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Type
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CUSTOM
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Details
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The filtrate was evaporated to dryness
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CUSTOM
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Type
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CUSTOM
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|
Details
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to obtain crude product which
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CUSTOM
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Type
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CUSTOM
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|
Details
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was purified over silica gel using 0:1 to 1:0 ethyl acetate in heptane
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Outcomes
Product
Details
Reaction Time |
18 h |
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Name
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|
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Type
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product
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Smiles
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BrC1=NC=CC(=C1OC)Cl
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 6.8 g | |
| YIELD: PERCENTYIELD | 78% | |
| YIELD: CALCULATEDPERCENTYIELD | 78.2% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
